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Compound of Interest

Compound Name: 2-Bromoanisole

Cat. No.: B166433 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromoanisole (CAS No: 578-57-4), a versatile organobromide compound. As an important

intermediate in the synthesis of pharmaceuticals, agrochemicals, and other specialty

chemicals, a thorough understanding of its physical characteristics is essential for its effective

application in research and development.

Quantitative Data Summary
The physical properties of 2-Bromoanisole have been determined and reported across

various sources. The following table summarizes the key quantitative data for its melting and

boiling points.
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Physical
Property

Value (°C) Value (°F) Value (K) Source(s)

Melting Point 2.5 36.5 275.6 [1]

2 35.6 275.15 [2][3][4]

Boiling Point 223 433.4 496.15 [2][3]

216 420.8 489.15 [1]

211 411.8 484.15 [4]

210 - 211 410 - 411.8 483.15 - 484.15

210 410 483.15 [5]

Experimental Protocols
The determination of melting and boiling points is fundamental to characterizing a chemical

compound. The following sections detail the standard methodologies used to obtain these

values.

The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow range. The

presence of impurities typically causes a depression and broadening of the melting point range.

[6][7][8]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)[6][7]

Capillary tubes (sealed at one end)[6][9]

Thermometer

Mortar and pestle

Procedure:
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Sample Preparation: A small amount of 2-Bromoanisole is finely ground into a powder using

a mortar and pestle.[7]

Capillary Tube Loading: The open end of a capillary tube is pushed into the powdered

sample. The tube is then inverted and tapped gently to pack the solid into the closed end,

achieving a sample height of 2-3 mm.[10]

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb. This assembly is then placed into the heating

block of a melting point apparatus or a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil or silicone oil).[6][8]

Heating and Observation:

The apparatus is heated rapidly to a temperature approximately 15-20°C below the

expected melting point of 2-Bromoanisole.[7]

The heating rate is then reduced to a slow and steady 1-2°C per minute to ensure thermal

equilibrium between the sample, the heating medium, and the thermometer.[6]

The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range.[7]

The temperature at which the last crystal of the solid melts is recorded as the end of the

melting range.[7]

Data Recording: The observed temperature range constitutes the melting point of the

sample. For high accuracy, the determination is typically repeated at least twice, and the

results are averaged.[6]

The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[11][12] Similar to the melting point, the boiling point is a key

indicator of a substance's purity.

Apparatus:

Thiele tube or a small test tube with a heating bath (e.g., oil bath)
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Small test tube (e.g., ignition tube)

Capillary tube (sealed at one end)

Thermometer

Heating source (e.g., Bunsen burner or hot plate)

Procedure:

Sample Preparation: A small volume (a few milliliters) of 2-Bromoanisole is placed into a

small test tube.[13]

Apparatus Assembly:

A capillary tube, sealed at one end, is placed into the test tube with the open end

submerged in the liquid.[11]

The test tube is securely attached to a thermometer.

The entire assembly is then immersed in a heating bath (e.g., a Thiele tube filled with

mineral oil), ensuring the liquid level in the bath is above the sample level in the test tube.

[14]

Heating and Observation:

The heating bath is heated gently. As the temperature rises, air trapped in the capillary

tube will be expelled, seen as a slow stream of bubbles.[14]

Upon further heating, the liquid will begin to boil, and a rapid and continuous stream of

vapor bubbles will emerge from the capillary tube.[11][14]

At this point, the heating is discontinued, and the bath is allowed to cool slowly.

Data Recording: The stream of bubbles will slow down and eventually stop. The temperature

at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[11]

[14] This is the point where the external pressure equals the vapor pressure of the liquid.
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Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the determination of the physical

properties of 2-Bromoanisole.
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Workflow for Physical Property Determination

Melting Point Determination

Boiling Point Determination

Start: Solid 2-Bromoanisole

Sample Preparation:
Grind into fine powder

Load into Capillary Tube

Place in Melting Point Apparatus

Heat Slowly (1-2°C/min)

Observe Melting Range

Record T_initial and T_final

Characterized Physical Properties

Start: Liquid 2-Bromoanisole

Assemble Apparatus:
Test tube, capillary, thermometer in bath

Heat Gently

Observe Rapid Bubbles

Cool Slowly

Record Temperature
when liquid enters capillary

2-Bromoanisole Sample

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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